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This guide provides an in-depth exploration of N,N-Dimethylethylamine (DMEA), a versatile
tertiary amine with significant applications across various scientific disciplines, particularly in
chemical synthesis and drug development. This document moves beyond a simple recitation of
facts to offer a nuanced understanding of DMEA's properties, reactivity, and practical
applications, grounded in established scientific principles.

Introduction: The Molecular Profile of N,N-
Dimethylethylamine

N,N-Dimethylethylamine, with the chemical formula CsH11N, is a simple yet highly reactive
aliphatic amine.[1][2] Its structure consists of a central nitrogen atom bonded to two methyl
groups and one ethyl group.[1] This configuration classifies it as a tertiary amine, a crucial
determinant of its chemical behavior. At room temperature, DMEA presents as a colorless to
pale yellow liquid, characterized by a strong, fishy, or ammonia-like odor.[1][2][3][4] Its volatility
and basic nature are key characteristics that underpin its utility in a multitude of chemical
transformations.[1][2]
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DMEA is predominantly a synthetic compound, widely employed as an intermediate and

reagent in organic synthesis.[1] While trace amounts of similar dialkylamines may arise from

microbial degradation, DMEA itself is not found in significant quantities in nature.[1] Its

industrial production typically involves the reaction of ethylamine with methanol under catalytic

conditions.[2]

Physicochemical Properties: A Quantitative

Overview

A thorough understanding of a chemical's physical properties is paramount for its safe and

effective use in a laboratory or industrial setting. The following table summarizes the key

physical data for N,N-Dimethylethylamine.

Property Value Source(s)
Molecular Formula CaH11N [L][21I5]06]17118]
Molecular Weight 73.14 g/mol [21[3]1[5][6]
CAS Number 598-56-1 [11[5]6][7][8]
Appearance Colorless to pale yellow liquid [1112]14]

Odor Strong, fishy, ammonia-like [11[3114]

Boiling Point 36-38 °C [2][4][5][6]
Melting Point -140 °C [21[3][41[6]
Density 0.675 g/mL at 25 °C [2][5][6]

Flash Point -28 °C (-18.4 °F) [2]

Vapor Pressure

352.0 mmHg at 20 °C

[3]

Water Solubility

Soluble

[1](2]

pKa

9.83 £ 0.28 (Predicted)

[1]

Refractive Index

1.3705 at 25 °C/D

[1]3]
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Chemical Reactivity and Mechanistic
Considerations

As a tertiary amine, the reactivity of N,N-Dimethylethylamine is dominated by the lone pair of
electrons on the nitrogen atom, which imparts both basic and nucleophilic character.

Basicity

DMEA is a moderately strong base, readily reacting with acids in exothermic reactions to form
salts and water.[4] This basicity is a key attribute, allowing it to be used as an acid scavenger or
a basic catalyst in a variety of organic reactions. For instance, in reactions that generate acidic
byproducts, such as hydrogen halides, DMEA can be employed to neutralize the acid and drive
the reaction to completion.

Nucleophilicity
The nitrogen atom in DMEA can also act as a nucleophile, attacking electrophilic centers. This

reactivity is fundamental to its role as an intermediate in the synthesis of more complex
molecules, including quaternary ammonium compounds.[2][4][9]

Role as a Catalyst

DMEA is widely utilized as a catalyst, particularly in polymerization reactions. It is a key
component in the "cold-box" process for producing sand cores in foundries, where it catalyzes
the curing of resins.[2][4][9] It also functions as a curing agent in the polymerization of
polyamides and as a catalyst for the formation of polyurethanes and epoxy resins.[2][5][10]

The catalytic activity of DMEA stems from its ability to activate reactants through nucleophilic or
base catalysis pathways. In polyurethane formation, for example, it can activate the isocyanate
group, making it more susceptible to nucleophilic attack by the alcohol.

Applications in Research and Drug Development

The unique combination of basicity, nucleophilicity, and catalytic activity makes N,N-
Dimethylethylamine a valuable tool for researchers, particularly in the pharmaceutical and
agrochemical industries.[1][5]
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Intermediate in Pharmaceutical Synthesis

DMEA serves as a crucial building block in the synthesis of a wide range of pharmaceuticals.[1]
[5] Its incorporation into a molecule can introduce a basic nitrogen center, which is often a key
feature of pharmacologically active compounds, influencing properties such as solubility,
receptor binding, and bioavailability. The dimethylamino group is a common pharmacophore
found in many FDA-approved drugs.[11][12][13] For example, it is a structural component of

various antihistamines, analgesics, and anticancer agents.[12]

The synthesis of these drug molecules often involves the reaction of DMEA or a derivative with
other organic molecules, leveraging its nucleophilic character to form new carbon-nitrogen

bonds.

Reagent in Organic Synthesis

Beyond its role as a building block, DMEA is employed as a reagent to facilitate specific
chemical transformations. It can act as a non-nucleophilic base in elimination reactions or as a
ligand in transition metal-catalyzed cross-coupling reactions. Its ability to deprotonate certain
substrates can be crucial for initiating desired reaction pathways.

The following diagram illustrates a generalized synthetic workflow where DMEA acts as a basic

catalyst.

Reactants

' Substrate (R-X) ' (Nucleophile (Nu-H)) N,N-Dimethylethylamine (Base)

Catalyzes reaction
by deprotonating Nu-H
and neutralizing HX

)
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Caption: Generalized workflow of DMEA as a basic catalyst.

Experimental Protocol: Handling and a
Representative Reaction

Given its volatile and flammable nature, coupled with its potential for irritation and toxicity,
proper handling of N,N-Dimethylethylamine is of utmost importance.[1][2][14][15]

Safety and Handling
» Ventilation: Always handle DMEA in a well-ventilated fume hood to avoid inhalation of its

vapors.[14][16]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[15][16]

« Ignition Sources: DMEA is extremely flammable.[1][4] Keep it away from open flames,
sparks, and other potential ignition sources.[14][15][17] Use spark-proof tools and ground all
equipment when transferring the liquid.[14][15]

o Storage: Store DMEA in a tightly sealed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[1][14][15][16] It should be kept separate from strong
oxidizing agents and acids.[1][14]

o Spills: In case of a spill, absorb the liquid with an inert material like sand or vermiculite and
place it in a sealed container for proper disposal.[14]

Representative Protocol: N-Alkylation using DMEA as an
Acid Scavenger

This protocol describes a general procedure for the N-alkylation of a secondary amine using an
alkyl halide, with DMEA serving as the acid scavenger. This is a common transformation in
drug discovery and development.

Objective: To synthesize a tertiary amine via N-alkylation of a secondary amine.
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Materials:

Secondary amine

Alkyl halide

N,N-Dimethylethylamine (DMEA)
Anhydrous solvent (e.g., acetonitrile, DMF)
Stir bar

Round-bottom flask

Condenser (if heating is required)

Nitrogen or argon line for inert atmosphere
Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the
secondary amine (1.0 equivalent) and the anhydrous solvent.

Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon).

Addition of Base: Add N,N-Dimethylethylamine (1.1 - 1.5 equivalents) to the reaction
mixture. The slight excess ensures complete neutralization of the acid byproduct.

Addition of Alkylating Agent: Slowly add the alkyl halide (1.0 - 1.1 equivalents) to the stirring
solution at room temperature. The reaction may be exothermic, so slow addition is
recommended.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may be heated
to increase the rate, in which case a condenser should be attached.

Work-up:
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o Once the reaction is complete, cool the mixture to room temperature.

o The DMEA hydrohalide salt may precipitate out of the solution. If so, it can be removed by
filtration.

o Alternatively, the reaction mixture can be diluted with water and extracted with a suitable
organic solvent (e.g., ethyl acetate, dichloromethane).

o The organic layer is then washed with brine, dried over anhydrous sodium sulfate or
magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel or by
distillation, depending on its properties.

Self-Validation: The success of the reaction can be validated by comparing the spectroscopic
data (*H NMR, 3C NMR, Mass Spectrometry) of the purified product with the expected data for
the desired tertiary amine. The disappearance of the N-H proton signal from the starting
secondary amine in the *H NMR spectrum is a key indicator of a successful reaction.

The following diagram illustrates the workflow of this experimental protocol.
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Caption: Workflow for N-alkylation using DMEA.
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Conclusion

N,N-Dimethylethylamine is a foundational chemical with a broad spectrum of applications,
particularly in the realms of polymer chemistry and pharmaceutical development. Its utility is
derived from its well-defined chemical properties as a tertiary amine. A comprehensive
understanding of its physical data, reactivity, and handling requirements, as outlined in this
guide, is essential for its safe and effective utilization in scientific research and industrial
processes. As a versatile reagent and catalyst, DMEA will undoubtedly continue to play a
significant role in the advancement of chemical synthesis and the discovery of new therapeutic
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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